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Compound of Interest

Compound Name: Apocynol A

Cat. No.: B1158716

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apocynol A is a natural product that has garnered interest within the scientific community for
its potential biological activities. This technical guide provides a comprehensive summary of the
currently available information on Apocynol A, including its chemical identifiers and an
overview of its biological context. Due to the limited specific data on Apocynol A, this
document also references the closely related and more extensively studied compound,
apocynin, to provide a broader understanding of its potential mechanisms of action, with the
explicit clarification that these may not be directly transferable.

Chemical Identity of Apocynol A

A clear identification of a compound is the foundation of all scientific research. The following
table summarizes the key chemical identifiers for Apocynol A.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1158716?utm_src=pdf-interest
https://www.benchchem.com/product/b1158716?utm_src=pdf-body
https://www.benchchem.com/product/b1158716?utm_src=pdf-body
https://www.benchchem.com/product/b1158716?utm_src=pdf-body
https://www.benchchem.com/product/b1158716?utm_src=pdf-body
https://www.benchchem.com/product/b1158716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value
CAS Number 358721-33-2
PubChem CID 11053300

(4R)-4-[(E,3R)-3-hydroxybut-1-enyl]-3-

IUPAC Name (hydroxymethyl)-5,5-dimethylcyclohex-2-en-1-
one

Molecular Formula C13H2003

Molecular Weight 224.30 g/mol

INnChI=1S/C13H2003/c1-9(15)4-5-12-10(8-14)6-
InChl 11(16)7-13(12,2)3/h4-6,9,12,14-15H,7-8H2,1-
3H3/b5-4+/t9-,12+/m1/s1

InChlKey NSPUEQDFCJBNBF-DMKSKQPMSA-N

Canonical SMILES C--INVALID-LINK--O

Biological Activity and Therapeutic Potential

While specific quantitative data on the biological activity of Apocynol A is limited in publicly
available literature, its presence in medicinal plants, such as Picrorhiza kurroa, suggests
potential therapeutic properties.[1][2] Extracts of Picrorhiza kurroa have been traditionally used
in Ayurvedic medicine and have been investigated for various pharmacological activities,
including anti-inflammatory and hepatoprotective effects.[2]

Given the structural similarity to apocynin, a well-known inhibitor of NADPH oxidase, it is
hypothesized that Apocynol A may exhibit similar anti-inflammatory and antioxidant properties.
Apocynin has been shown to inhibit the production of reactive oxygen species (ROS) and
modulate inflammatory signaling pathways.[3]

A study on a combination product named APPA (Apocynin and Paeonol) demonstrated anti-
inflammatory effects in human articular chondrocytes, where it attenuated the expression of
pro-inflammatory cytokines and matrix metalloproteinases.[4] The half-maximal inhibitory
concentration (IC50) for the APPA combination on cell viability was determined to be 17.37
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pg/mL at 24 hours.[4] However, the specific contribution of Apocynol A to this activity is not
delineated.

Experimental Protocols

Detailed experimental protocols for the total synthesis or the specific isolation and purification
of Apocynol A are not readily available in the reviewed scientific literature. General methods
for the isolation of natural products from plant sources, such as extraction with different
solvents followed by chromatographic separation, have been reported for plants containing
Apocynol A, like Picrorhiza kurroa.[5][6][7]

For the characterization of Apocynol A, standard analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) would be employed to
confirm its structure and purity.[8][9][10][11]

Potential Signaling Pathways

Due to the scarcity of specific studies on Apocynol A's mechanism of action, the signaling
pathways of the related compound apocynin are presented here as a potential, yet
unconfirmed, model. Apocynin is known to exert its anti-inflammatory effects by inhibiting the
NADPH oxidase complex, which leads to a reduction in ROS production. This, in turn, can
modulate downstream signaling cascades, primarily the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) pathways.[12][13][14]

NF-kB Signaling Pathway: In an inflammatory state, signaling molecules like TNF-a activate the
IKK complex, which then phosphorylates IkBa, leading to its degradation. This allows the NF-
KB dimer (p50/p65) to translocate to the nucleus and initiate the transcription of pro-
inflammatory genes. Apocynin is thought to inhibit this pathway by reducing the ROS that can
act as secondary messengers in NF-kB activation.

MAPK Signaling Pathway: The MAPK pathways (including ERK, JNK, and p38) are crucial in
transducing extracellular signals to cellular responses, including inflammation. Apocynin may
attenuate the phosphorylation of key kinases in these pathways, thereby reducing the
activation of transcription factors like AP-1 and subsequent pro-inflammatory gene expression.

Below are visual representations of these potential signaling pathways and a hypothetical
experimental workflow.
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Hypothetical Experimental Workflow for Screening Anti-inflammatory Compounds
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A potential workflow for evaluating anti-inflammatory compounds.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1158716?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Potential Inhibition of NF-kB Pathway by Apocynol A Analogs
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Potential mechanism of NF-kB pathway modulation.
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Potential Inhibition of MAPK Pathway by Apocynol A Analogs
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Potential mechanism of MAPK pathway modulation.
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Conclusion

Apocynol A is a natural product with potential for biological activity, likely in the realm of anti-
inflammatory and antioxidant effects. However, there is a significant gap in the scientific
literature regarding specific quantitative data, detailed experimental protocols, and defined
mechanisms of action directly attributed to this compound. Future research should focus on the
isolation and characterization of pure Apocynol A, followed by systematic in vitro and in vivo
studies to elucidate its pharmacological profile and therapeutic potential. The information
available on the related compound, apocynin, provides a valuable starting point for hypothesis-
driven research into the bioactivities of Apocynol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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